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Compound of Interest

Compound Name: Dilan

Cat. No.: B1604555 Get Quote

Disclaimer: The term "Dilan" refers to a historical insecticide mixture that is no longer in use. As

such, comprehensive toxicological data equivalent to modern standards for currently registered

pesticides is not available. This guide synthesizes the limited historical information and

provides context based on related chemical classes.

Introduction
Dilan was a pesticide product from the mid-20th century, notable for being a mixture of two

nitroalkane compounds, Bulan® (1,1-bis(p-chlorophenyl)-2-nitrobutane) and Prolan® (1,1-

bis(p-chlorophenyl)-2-nitropropane). It was developed as an alternative to DDT for controlling a

variety of insect pests. However, due to environmental persistence and potential toxicological

concerns, its use was discontinued. This document aims to provide a toxicological profile of

Dilan based on the available historical data and knowledge of related organochlorine

insecticides.

Physicochemical Properties
Detailed physicochemical properties for the specific Dilan mixture are not well-documented in

contemporary scientific literature. However, as an organochlorine-based insecticide, it would be

expected to have low water solubility and high lipid solubility, contributing to its persistence in

the environment and bioaccumulation in fatty tissues of organisms.
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Specific toxicokinetic studies on the Dilan mixture are scarce. Based on the properties of

similar organochlorine compounds, it is presumed that Dilan would be readily absorbed via

oral, dermal, and inhalation routes. Its lipophilic nature would lead to distribution and

accumulation in adipose tissues, with slow metabolism and elimination from the body.

Mechanism of Action
The precise mechanism of action for the components of Dilan is not as well-elucidated as for

other organochlorine insecticides like DDT or lindane. However, it is generally understood that

many organochlorine insecticides act as neurotoxicants. They interfere with the normal function

of the nervous system, often by disrupting ion transport across nerve cell membranes. For

instance, related insecticides like lindane are known to act on the central nervous system by

blocking the GABA-gated chloride channel, which leads to hyperexcitation of the neurons,

resulting in paralysis and death of the insect.[1][2] It is plausible that the components of Dilan
shared a similar neurotoxic mode of action.

Toxicological Data
Quantitative toxicological data for Dilan is limited. The following table summarizes available

information, which should be interpreted with caution due to the age of the studies and

potential variations in experimental protocols.

Test Species Route Value Reference

LD50 Rat Oral

88 - 190 mg/kg

(for Lindane, a

related

compound)

[2]

LD50 Rat Dermal

500 - 1000

mg/kg (for

Lindane, a

related

compound)

[2]

Note: Data for the specific Dilan mixture is not readily available. The data presented is for

Lindane, a different but related organochlorine insecticide, to provide a general toxicological
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context.

Experimental Protocols
Detailed experimental protocols from the original toxicological studies on Dilan are not

accessible in modern databases. For context, a general protocol for an acute oral toxicity study

(LD50) in rats, based on modern OECD guidelines, would involve the following steps:

Animal Selection: Healthy, young adult rats of a specific strain are chosen and acclimatized

to laboratory conditions.

Dose Preparation: The test substance is prepared in a suitable vehicle (e.g., corn oil) at

various concentrations.

Administration: A single dose of the test substance is administered to the animals by gavage.

A control group receives only the vehicle.

Observation: Animals are observed for signs of toxicity and mortality for a period of at least

14 days.

Data Analysis: The LD50 value, the dose that is lethal to 50% of the test animals, is

calculated using statistical methods.

Logical Relationship of Organochlorine Insecticide
Action
The following diagram illustrates the general logical flow of the neurotoxic action of

organochlorine insecticides.
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Exposure Absorption & Distribution

Mechanism of Action

Toxicological OutcomeExposure to Organochlorine Insecticide Absorption Distribution to Tissues Accumulation in Adipose Tissue

Binding to Neuronal Membranes Disruption of Ion Channels (e.g., GABA-gated chloride channels) Hyperexcitation of Neurons

Paralysis and Death in Insects

Potential for Neurotoxicity in Non-target Organisms
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General logical pathway of organochlorine insecticide toxicity.

Conclusion
Dilan, a historical insecticide mixture, is no longer in use, and as a result, its toxicological

profile is not well-characterized by modern standards. Based on its composition and the era of

its use, it is classified as an organochlorine insecticide with a presumed neurotoxic mode of

action. The lack of specific and detailed data on Dilan necessitates a cautious approach when

assessing its potential health and environmental effects, relying on information from related

compounds to provide a general understanding of its toxicological properties. Further research

into the specific components of Dilan would be necessary to provide a more definitive

toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Dilan]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1604555#toxicological-profile-of-dilan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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